[4-(Trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine;hydrochloride

• IUPAC Name: [4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine;hydrochloride
• InChI: InChI=1S/C10H16F3N.ClH/c11-10(12,13)9-4-1-8(7-14,2-5-9)3-6-9;/h1-7,14H2;1H
• InChI Key: WWXZXEVDJBAGCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CC2)CN)C(F)(F)F.Cl
• Molecular Formula: C10H17ClF3N
• Molecular Weight: 243.70 g/mol
• CAS RN: 25899-45-0

Description

[4-(Trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine;hydrochloride, also known as JNJ-7925476, is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have an effect on certain receptors in the brain, which makes it a potentially useful tool for studying the mechanisms of certain neurological disorders.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been dedicated to exploring the synthesis and reactivity of bicyclic and tricyclic compounds, which share structural similarities or relevant chemical functionalities with "[4-(Trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine;hydrochloride." For instance, studies on the base-induced solvolyses of [3.2.1]bicyclic α,α′-dichloro ketones have led to the formation of bicyclic α-oxo-acetals through an enolization/ionization mechanism, showcasing the chemical reactivity of similar bicyclic structures (Föhlisch et al., 2001). Similarly, the synthesis of 1,2,3,4-tetrahydro-β-carbolines through the action of trifluoroacetic acid on enamines derived from tryptamine highlights the chemical versatility and potential applications of trifluoromethyl-containing compounds (Kirkpatrick & MacLaren, 1983).

Potential Applications

The synthesis and characterization of Zn nanoparticles using hetero-bicyclic compounds demonstrate the application of bicyclic structures in nanotechnology, hinting at the broader utility of such compounds in material science and engineering (Pushpanathan & Kumar, 2014). Additionally, the development of novel polyimides derived from unsymmetrical diamines containing triaryl imidazole pendent groups, including those with trifluoromethyl groups, underscores the importance of such compounds in creating high-performance materials with excellent solubility and thermal stability (Ghaemy & Alizadeh, 2009).